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Compound of Interest

Compound Name:
N-(2,4-Dimethylphenyl)-3-

oxobutanamide

CAS No.: 97-36-9

Cat. No.: B1296099

Get Quote

N-(2,4-Dimethylphenyl)-3-oxobutanamide, also known by synonyms such as Acetoacet-2,4-

xylidide or AAMX, is a vital chemical intermediate.[1][2][3] Its primary application lies in the

synthesis of organic pigments, where it serves as a coupling component in azo coupling

reactions.[2][4][5] The solubility of this compound is a critical physical property that dictates its

utility and handling across various industrial and research settings. For process chemists,

understanding solubility is paramount for optimizing reaction conditions, selecting appropriate

solvents for synthesis and purification via recrystallization, and achieving high yields and purity.

[4]

In the context of drug development and material science, solubility is a cornerstone of a

substance's performance. It directly influences bioavailability, dissolution rates, and the

feasibility of different formulation strategies.[6][7] For a compound like N-(2,4-
Dimethylphenyl)-3-oxobutanamide, which exhibits poor aqueous solubility, a thorough

characterization is essential for any potential advanced applications.[4][8] This guide provides a

comprehensive overview of the known solubility data, theoretical underpinnings, and robust

experimental protocols for determining the solubility of this compound, tailored for researchers

and development professionals.
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Physicochemical Profile and Molecular Structure
Analysis
A molecule's structure is the primary determinant of its physical properties, including solubility.

N-(2,4-Dimethylphenyl)-3-oxobutanamide is an amphiphilic molecule, containing both

hydrophobic and hydrophilic regions, which dictates its behavior in different solvents.

Key Physicochemical Properties:

Property Value Source(s)

CAS Number 97-36-9 [4][8]

Molecular Formula C12H15NO2 [4][8][9]

Molecular Weight 205.25 g/mol [4][8]

Appearance
White to off-white crystalline

powder
[2][5][10]

Melting Point
88-91 °C; 175-176 °C

(recrystallized from methanol)
[1][4][11]

The significant discrepancy in reported melting points is noteworthy. A lower melting point (88-

91 °C) is more commonly cited by commercial suppliers, while a higher value (175-176 °C) has

been reported after recrystallization from methanol.[1][4] This suggests the potential for

polymorphism—the ability of a solid to exist in multiple crystalline forms. Different polymorphs

of the same compound can exhibit distinct solubilities and dissolution rates, a critical

consideration in both chemical manufacturing and pharmaceutical formulation, as outlined by

guidelines such as ICH Q6A.[6]

Caption: Molecular structure highlighting hydrophobic and hydrophilic regions.

The 2,4-dimethylphenyl group provides a significant non-polar, hydrophobic character, while

the 3-oxobutanamide moiety contains polar functionalities (two carbonyl groups and an N-H

bond) capable of acting as hydrogen bond acceptors and a donor. This dual nature explains its

very poor solubility in water and enhanced solubility in polar organic solvents that can engage

in hydrogen bonding.[4]
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Quantitative Solubility Data
A summary of the available quantitative and qualitative solubility data is presented below. This

data is crucial for selecting appropriate solvent systems for various applications.

Solvent
Solubility
Value

Temperature
(°C)

Comments Source(s)

Water 0.25 g / 100 mL 20
Very poor

solubility
[4][8]

Hot Water Slightly soluble Not specified - [2]

Methanol Soluble Not specified

Enhanced

solubility due to

hydrogen

bonding

[4]

Ethanol Soluble Not specified

Enhanced

solubility due to

hydrogen

bonding

[4]

Dimethyl

Sulfoxide

(DMSO)

Soluble Not specified

Enhanced

solubility due to

hydrogen

bonding

[4]

Glacial Acetic

Acid
Soluble Not specified - [2]

Chloroform Slightly soluble Not specified - [10][11]

Theoretical Framework of Solubility
The principle of "like dissolves like" provides a foundational, qualitative understanding of

solubility.[12][13] Polar solvents tend to dissolve polar solutes, and non-polar solvents dissolve

non-polar solutes. For N-(2,4-Dimethylphenyl)-3-oxobutanamide, its solubility in polar

organic solvents like methanol is driven by favorable dipole-dipole interactions and hydrogen

bonding with the amide and ketone groups.[4]
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For a more quantitative and predictive understanding, thermodynamic models are employed.

The solubility of a solid in a liquid is governed by the Gibbs free energy of solution (ΔG_sol),

which involves overcoming the solute's crystal lattice energy and creating favorable solute-

solvent interactions. In recent years, advanced computational methods, including

thermodynamic cycles combined with machine learning, have shown promise in accurately

predicting solubility curves for organic molecules across various solvents and temperatures.[14]

[15] Such models can be invaluable for in silico solvent screening in the early stages of process

or drug development.[16][17]

Experimental Determination of Solubility: A Practical
Guide
Accurate and reproducible solubility data requires robust, well-controlled experimental

methods. The choice of method often depends on the required accuracy, throughput, and the

physicochemical properties of the compound.
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Start: Define Study Objective

Prepare Saturated Solution
(Excess solid + Solvent)

Equilibrate at Controlled Temperature
(e.g., Shake-Flask Method)

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

Quantify Solute Concentration
in Supernatant (e.g., HPLC, UV-Vis)

Analyze Data and Report Solubility

End
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Is solubility data needed?

High throughput required
(e.g., early screening)?

High accuracy needed
(e.g., regulatory filing)?

No

Use High-Throughput Method
(e.g., 96-well plate assay)

Yes

Use Equilibrium Shake-Flask Method

Yes

Consider Potentiometric Titration
(if pKa is relevant)

No

Consider other methods
(e.g., Kinetic, NMR-based)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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